N-(2-(dimethylamino)ethyl)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfonylpropanamide;hydrochloride
• InChI: InChI=1S/C23H29N3O4S2.ClH/c1-16-14-20-21(15-17(16)2)31-23(24-20)26(12-11-25(3)4)22(27)10-13-32(28,29)19-8-6-18(30-5)7-9-19;/h6-9,14-15H,10-13H2,1-5H3;1H
• InChI Key: PTBUEWPINPKUFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)N(CCN(C)C)C(=O)CCS(=O)(=O)C3=CC=C(C=C3)OC.Cl
• Molecular Formula: C23H30ClN3O4S2
• Molecular Weight: 512.1 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide hydrochloride is a useful research compound. Its molecular formula is C23H30ClN3O4S2 and its molecular weight is 512.08. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Nonnucleoside Inhibitors

N-(2-(dimethylamino)ethyl)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide hydrochloride and its structural analogs have been identified as novel selective nonnucleoside inhibitors of cytomegalovirus (CMV) replication. These compounds exhibit an excellent safety profile, do not inhibit viral DNA synthesis, transcription, or translation, but interfere with viral DNA maturation and packaging, demonstrating a unique mechanism of action against CMV (Buerger et al., 2001).

Structural Diversity via Alkylation and Ring Closure

The compound has been utilized as a starting material in alkylation and ring closure reactions to generate a structurally diverse library of compounds. These synthetic strategies involve reactions with various nucleophiles, demonstrating the compound's versatility in organic synthesis (Roman, 2013).

Application in Biocatalysis

In drug metabolism studies, the compound has been employed in a microbial-based surrogate biocatalytic system to produce mammalian metabolites. This application supports the structure characterization of metabolites by nuclear magnetic resonance spectroscopy, demonstrating its utility in pharmaceutical research (Zmijewski et al., 2006).

Anticonvulsant Agents Synthesis

Derivatives containing a sulfonamide thiazole moiety, synthesized through reactions involving the compound, have shown significant anticonvulsant activity. This highlights its potential as a precursor in the development of new anticonvulsant drugs (Farag et al., 2012).